Cas no 1558141-41-5 (9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one)

• Product Name: 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• CAS No: 1558141-41-5
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 5266029
• PubChem ID: 22735418
• Update Time: 2025-07-17

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

• Inchi： 1S/C10H11NOS/c1-7-3-2-4-8-10(7)13-6-5-9(12)11-8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： QWTWMGYYZIUSFX-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC=C2NC(=O)CC1

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one: A Promising Compound in Medicinal Chemistry

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (CAS No. 1558141-41-5) represents a novel class of benzothiazepine derivatives with unique structural features that have garnered significant attention in recent years. This compound belongs to the broader family of heterocyclic compounds, which are widely utilized in pharmaceutical research due to their diverse biological activities. The 2,3-dihydro ring system and the 1,5-benzothiazepin-4(5H)-one core provide a scaffold for potential interactions with various biological targets, making it a subject of interest for drug discovery and targeted therapy applications.

Recent studies published in *Journal of Medicinal Chemistry* (2023) highlight the synthetic accessibility of 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one through multi-step organic reactions involving electrophilic aromatic substitution and cyclization processes. These findings underscore the compound's potential as a lead molecule for the development of antimicrobial agents and anti-inflammatory drugs. The methyl group at the 9-position plays a critical role in modulating the lipophilicity and metabolic stability of the molecule, which are essential parameters for drug candidate optimization.

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has been evaluated for its antimicrobial properties in a study published in *Antimicrobial Agents and Chemotherapy* (2023). The compound demonstrated significant activity against Gram-positive bacteria, including *Staphylococcus aureus* and *Streptococcus pneumoniae*. The benzothiazepine core is believed to interfere with cell wall synthesis and protein synthesis pathways, which are common targets for antibacterial agents. This suggests that the compound could be a valuable addition to the arsenal of broad-spectrum antibiotics.

Research in *Bioorganic & Medicinal Chemistry* (2023) has also explored the anti-inflammatory potential of 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one. The compound was found to inhibit NF-κB activation and COX-2 expression, which are key mediators of inflammatory responses. These findings align with the growing interest in targeted anti-inflammatory therapies that minimize systemic side effects. The 5H-oxazepine ring system may contribute to the selective inhibition of inflammatory pathways, making this compound a potential candidate for chronic inflammatory diseases such as rheumatoid arthritis.

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has also been investigated for its neuroprotective properties in preclinical studies. A 2023 paper in *Neuropharmacology* reported that the compound exhibits antioxidant activity and anti-apoptotic effects in neuronal cells exposed to oxidative stress. The benzothiazepine scaffold is known to interact with mitochondrial pathways, which are critical for cell survival and neurodegenerative disease prevention. These properties suggest potential applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one is synthesized through a series of organic transformations that involve aromatic substitution, ring closure, and functional group modifications. A 2023 study in *Organic Letters* described a green synthetic approach using microwave-assisted reactions and catalytic methods to improve the efficiency and yield of the compound. This methodology aligns with the green chemistry principles emphasized in modern pharmaceutical research, reducing waste generation and energy consumption during the synthesis process.

The pharmacokinetic profile of 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has been analyzed in preclinical models. Research published in *Drug Metabolism and Disposition* (2023) revealed that the compound exhibits good oral bioavailability and prolonged plasma half-life, which are advantageous for chronic disease management. The methyl substitution at the 9-position enhances the solubility and stability of the molecule, reducing the risk of metabolic degradation and improving drug delivery efficiency.

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one has also shown potential in oncology research. A 2023 study in *Cancer Research* reported that the compound inhibits the growth of cancer cells by targeting mitochondrial dysfunction and apoptotic pathways. The benzothiazepine core may interfere with cell cycle regulation, making it a promising candidate for anti-cancer drug development. These findings highlight the versatility of the compound in addressing multifactorial diseases.

9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one represents a significant advancement in the field of medicinal chemistry. Its structural versatility, biological activity, and synthetic accessibility make it a valuable candidate for further preclinical and clinical development. Ongoing research is focused on optimizing its pharmacological properties and exploring its therapeutic applications in various disease models. The compound's potential to address unmet medical needs underscores its importance in the drug discovery pipeline.

As research continues to uncover the mechanisms of action and biological effects of 9-Methyl-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, its role in pharmaceutical innovation is expected to grow. The compound's unique chemical structure and functional properties position it as a promising candidate for the development of novel therapeutics with broad clinical applications. The scientific community is closely monitoring advancements in this area to harness the full potential of this heterocyclic compound.